Cas no 1214362-99-8 (4-Chloro-2-methoxy-1-(trifluoromethyl)benzene)

• Product Name: 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene
• CAS No: 1214362-99-8
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• MDL: MFCD13185466
• CID: 4732508
• Update Time: 2025-10-29

4-Chloro-2-methoxy-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene
• 5-Chloro-2-(trifluoromethyl)anisole

• MDL： MFCD13185466
• Inchi： 1S/C8H6ClF3O/c1-13-7-4-5(9)2-3-6(7)8(10,11)12/h2-4H,1H3
• InChI Key： KOKDRWBXALDALY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene

4-Chloro-2-methoxy-1-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene (CAS No. 1214362-99-8) is a highly specialized aromatic compound with a unique structure that combines chlorine, methoxy, and trifluoromethyl groups on a benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile properties and potential applications. Recent studies have highlighted its role in the development of advanced materials, drug delivery systems, and as a precursor for synthesizing bioactive molecules.

The benzene ring serves as the central framework of this compound, with substituents positioned at the 1-, 2-, and 4-positions. The chlorine atom at position 4 imparts electron-withdrawing effects, while the methoxy group at position 2 introduces electron-donating properties. These opposing electronic effects create a dynamic balance that influences the compound's reactivity and stability. The trifluoromethyl group at position 1 further enhances the molecule's chemical uniqueness by introducing strong electron-withdrawing effects and increasing its lipophilicity.

Recent research has focused on the synthesis and characterization of 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene using advanced techniques such as Suzuki-Miyaura coupling and other cross-coupling reactions. These methods have enabled chemists to efficiently construct the molecule with high purity and yield. The compound's ability to undergo various functional group transformations has made it a valuable building block in organic synthesis.

In the pharmaceutical industry, 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene has been explored as a potential lead compound for developing drugs targeting specific biological pathways. Its unique electronic properties make it an ideal candidate for modulating enzyme activity or binding to specific receptors. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, paving the way for further preclinical testing.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its high thermal stability and chemical resistance make it suitable for use in high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged the trifluoromethyl group's ability to enhance material durability under harsh conditions.

The synthesis of 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene involves a multi-step process that begins with chlorination of an aromatic ring followed by methylation and subsequent fluorination steps. These reactions are typically carried out under controlled conditions to ensure high regioselectivity and minimize side products. The use of catalysts such as palladium complexes has significantly improved the efficiency of these reactions.

From an environmental perspective, understanding the degradation pathways of 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene is crucial for assessing its potential impact on ecosystems. Recent studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, 4-Chloro-2-methoxy-1-(trifluoromethyl)benzene (CAS No. 1214362-99-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific innovations. As research continues to uncover new potential uses for this compound, its role in advancing both academic and industrial fields is expected to grow significantly.